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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Piperidinoacetophenone is a versatile ketone that serves as a crucial building block in

organic synthesis, particularly for the construction of a variety of biologically active heterocyclic

and carbocyclic compounds. Its structure, featuring a reactive acetyl group and a piperidine

moiety, allows for diverse chemical modifications, leading to the synthesis of novel molecules

with significant therapeutic potential. This technical guide provides a comprehensive overview

of the synthetic utility of 4'-Piperidinoacetophenone, focusing on its application in the

synthesis of chalcones and their subsequent transformation into other valuable scaffolds. The

guide details experimental protocols, presents quantitative biological activity data, and

visualizes key synthetic and signaling pathways.

Chemical and Physical Properties
4'-Piperidinoacetophenone is a stable, off-white to light yellow solid. Its key chemical and

physical properties are summarized in the table below.[1][2]
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Property Value Reference

CAS Number 10342-85-5 [1][2]

Molecular Formula C₁₃H₁₇NO [1][2]

Molecular Weight 203.28 g/mol [1][2]

Melting Point 85-87 °C [1][2]

Appearance Off-white to light yellow solid [1]

SMILES CC(=O)c1ccc(cc1)N2CCCCC2 [2]

InChI

1S/C13H17NO/c1-11(15)12-5-

7-13(8-6-12)14-9-3-2-4-10-

14/h5-8H,2-4,9-10H2,1H3

[2]

Core Synthetic Applications: The Claisen-Schmidt
Condensation
The most prominent application of 4'-Piperidinoacetophenone in organic synthesis is its use

as a ketone component in the Claisen-Schmidt condensation. This base-catalyzed reaction

with various aromatic aldehydes yields chalcones, which are α,β-unsaturated ketones. These

chalcones are not only biologically active themselves but also serve as versatile intermediates

for the synthesis of other heterocyclic compounds like pyrimidines.[3]

A general workflow for the synthesis of chalcones from 4'-Piperidinoacetophenone is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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